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Introduction

Fibroblast Growth Factor 18 (FGF-18), a member of the FGF family, is a critical signaling

protein involved in various biological processes, including cell proliferation, differentiation, and

tissue repair, particularly in cartilage and bone development.[1][2] Proper preparation of a

stable and accurate stock solution of recombinant FGF-18 is the first and a crucial step for

obtaining reliable and reproducible results in downstream applications such as cell-based

assays and in vivo studies.

These application notes provide a detailed protocol for the reconstitution and storage of

lyophilized recombinant TFGF-18, ensuring its optimal biological activity. The protocol is based

on general best practices for handling recombinant proteins.

Note on "TFGF-18": The term "TFGF-18" is ambiguous and can refer to both the recombinant

protein Fibroblast Growth Factor 18 (FGF-18) and a small molecule inhibitor of GSK-3β.[3][4]

This document focuses on the preparation of the recombinant human FGF-18 protein, which is

commonly used in research and drug development.
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Property Description

Synonyms Fibroblast Growth Factor-18, zFGF5

Biological Activity

Promotes cellular proliferation and differentiation

by signaling through FGF receptors (FGFRs),

primarily FGFR1c, 2c, 3c, and 4.[5] It is a key

regulator in the development of long bones and

calvarial bones.[5]

Structure

Recombinant human FGF-18 is typically a non-

glycosylated protein. For example, one

commercially available form is a 20.1 kDa

protein consisting of 173 amino acids.[5]

Formulation

Typically supplied as a lyophilized powder from

a buffered solution, which may contain salts like

sodium chloride.[5]

Experimental Protocol: Reconstitution of
Lyophilized FGF-18
This protocol outlines the steps for reconstituting lyophilized FGF-18 to create a stock solution.

Adhering to these steps will help maintain the protein's biological activity and ensure accurate

concentrations for experiments.

Materials:

Lyophilized recombinant human FGF-18

Sterile, deionized water (ddH₂O) or a recommended reconstitution buffer (e.g., 10mM Tris,

pH 8.0)[5]

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Benchtop microcentrifuge
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Optional: A carrier protein such as bovine serum albumin (BSA) for further dilutions.

Procedure:

Equilibration: Allow the vial of lyophilized FGF-18 and the reconstitution buffer to equilibrate

to room temperature before opening.[6]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.[6] This is crucial for accurate concentration.

Reconstitution:

Under sterile conditions, add the recommended volume of sterile ddH₂O or buffer to the

vial to achieve a stock concentration of 0.1-1 mg/mL.[5] For example, to make a 100

µg/mL stock solution from 10 µg of protein, add 100 µL of solvent.

Gently swirl the vial or pipette the solution up and down slowly to dissolve the contents. Do

not vortex or shake vigorously, as this can cause the protein to denature.[5]

Allow the vial to sit at room temperature for 15-30 minutes to ensure the protein is fully

dissolved.[6]

Aliquotting:

Once the FGF-18 is completely dissolved, aliquot the stock solution into sterile, low-

protein-binding polypropylene tubes.[6]

The volume of the aliquots should be based on your experimental needs to avoid multiple

freeze-thaw cycles. It is recommended to use aliquots of no less than 20 µL.[6]

Storage:

Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage.[7]

Reconstituted FGF-18 is generally stable for several months at -20°C.[5]
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Parameter Recommendation Citation

Reconstitution Solvent
Sterile deionized water or

10mM Tris, pH 8.0
[5]

Stock Concentration 0.1 - 1 mg/mL [5]

Short-Term Storage -20°C [5][7]

Long-Term Storage -80°C [7]

Avoid
Vortexing, vigorous shaking,

multiple freeze-thaw cycles
[5]

Diagrams
Experimental Workflow for FGF-18 Stock Solution
Preparation
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Caption: Workflow for reconstituting lyophilized FGF-18.
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Caption: Simplified FGF-18 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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